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CAS No.: 123706-69-4

Cat. No.: B049413

Get Quote

Abstract & Introduction
In high-fidelity oligonucleotide synthesis, the final "DMT-on" purification strategy is a

cornerstone of quality control. By retaining the hydrophobic 5'-dimethoxytrityl (DMT) group, full-

length sequences can be rigorously separated from truncated failure sequences using

Reverse-Phase HPLC (RP-HPLC).[1] However, the eluted product is not yet biologically active;

the DMT group must be removed without damaging the oligonucleotide.

While automated synthesizers perform this step on-column, manual solution-phase detritylation

is the preferred method for high-value samples. It offers granular control over reaction kinetics,

minimizing the risk of depurination (loss of purine bases) and ensuring complete removal of the

protecting group before final desalting.

This guide details a robust, field-proven protocol for the manual removal of DMT groups using

acetic acid, specifically designed for oligonucleotides previously purified via TEAA/Acetonitrile

RP-HPLC gradients.
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Mechanism of Action & Critical Parameters
The Chemistry of Detritylation
The cleavage of the DMT group is an acid-catalyzed hydrolysis of the ether linkage between

the 5'-oxygen of the ribose and the trityl center.

Reaction: The proton (

) attacks the ether oxygen, creating a good leaving group. The bond breaks, releasing the
oligonucleotide with a free 5'-OH and a resonance-stabilized dimethoxytrityl cation.

The Aqueous Difference: In anhydrous synthesis (on-column), the released DMT cation

appears bright orange. Crucially, in this aqueous manual protocol, the cation immediately

reacts with water to form dimethoxytritanol (DMT-OH), which is colorless and insoluble.

Expert Insight: Do not wait for an orange color to develop. If you see a white

precipitate/cloudiness, that is the cleaved DMT-OH, confirming the reaction is proceeding.

The Depurination Risk
The side reaction of concern is depurination—the acid-catalyzed hydrolysis of the N-glycosidic

bond connecting the purine base (A or G) to the sugar backbone.

Risk Factor: Depurination is time- and pH-dependent.

Mitigation: We utilize 80% Acetic Acid (weak acid) at Room Temperature (RT). Stronger

acids (TFA/DCA) or heat significantly increase depurination rates.
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Figure 1: Step-by-step workflow for manual solution-phase detritylation.
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Materials & Reagents
Reagent Specification Purpose

Acetic Acid (AcOH)
Glacial, Molecular Biology

Grade
Hydrolysis of DMT group.

Ethanol (EtOH) 100% (Absolute), –20°C
Precipitation of

oligonucleotide.[2][3][4]

Sodium Acetate (NaOAc) 3.0 M, pH 5.2, RNase-free
Salt carrier for precipitation;

buffers pH.[5]

Water Nuclease-free, deionized Solvent.[6]

SpeedVac / Lyophilizer Vacuum concentrator Solvent removal.[7]

Detailed Protocol
Phase 1: Preparation of the HPLC Fraction
Context: HPLC fractions contain Triethylammonium Acetate (TEAA) and Acetonitrile. TEAA acts

as a buffer and can inhibit the acidification required for detritylation if not removed.

Pool Fractions: Combine HPLC fractions containing the full-length DMT-on peak into a 1.5

mL or 2.0 mL microcentrifuge tube.

Dry Down: Evaporate to complete dryness using a SpeedVac (vacuum concentrator).

Caution: Do not apply heat (>30°C) during evaporation to prevent early degradation.

Checkpoint: The pellet may appear "glassy" or invisible due to TEAA salts. This is normal.

Phase 2: Acid Detritylation
Context: This step removes the DMT group.[1][8][9] Precision in timing is critical to balance

complete removal against depurination.

Prepare Acid Solution: Freshly prepare 80% Acetic Acid (v/v) in nuclease-free water.

Example: Mix 800 µL Glacial Acetic Acid + 200 µL Water.
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Resuspend: Add 100 µL of 80% Acetic Acid to the dried oligonucleotide pellet.

Volume Note: Ensure the pellet is fully dissolved. For large scales (>1 OD), increase

volume to 200–300 µL.

Incubate: Vortex briefly and incubate at Room Temperature (20–25°C) for 20 minutes.

Visual Check: The solution will NOT turn orange.[1][6] It may turn slightly cloudy as

dimethoxytritanol precipitates.

Warning: Do not exceed 30 minutes.

Phase 3: Quenching & Precipitation
Context: We must immediately neutralize the acid and recover the DNA. Ethanol precipitation is

superior here as it leaves the cleaved DMT-alcohol (which is soluble in ethanol) in the

supernatant, effectively purifying the DNA.

Add Salt: Add 10 µL of 3 M Sodium Acetate (pH 5.2) directly to the acid mixture.

Stoichiometry: This creates the necessary ionic strength for DNA precipitation.[2]

Add Ethanol: Add 300 µL (approx. 3 volumes) of cold 100% Ethanol.

Calculation: Total Vol = (Acid Vol + NaOAc Vol) × 3.

Precipitate: Vortex thoroughly. Place at –20°C for 30 minutes (or –80°C for 15 minutes).

Centrifuge: Spin at max speed (≥12,000 x g) for 30 minutes at 4°C.

Orientation: Place tube hinge facing out to locate the pellet easily.

Wash: Carefully decant the supernatant (contains the cleaved DMT). Add 500 µL of cold

70% Ethanol to wash the pellet. Spin for 5 mins.

Dry: Decant wash ethanol. Air dry for 5–10 mins or SpeedVac briefly until the pellet is dry

(opaque white).

Reconstitute: Dissolve in water or TE buffer.
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Quality Control & Validation
To ensure the protocol was successful, perform the following checks:

Method Expected Result (Success) Indication of Failure

Visual Pellet is white; solution is clear.
Pellet is yellow/brown

(degradation).

RP-HPLC
Retention time shifts earlier

(DMT-off is more polar).

Peak remains at late retention

time (Incomplete reaction).

ESI-MS
Mass decreases by exactly

303.1 Da (DMT weight).

Mass matches starting material

(Failed) or -135 Da

(Depurination).

Troubleshooting Table
Issue Probable Cause Solution

Low Yield Pellet lost during decanting.
Use a carrier (Glycogen) if <5

nmol; spin longer.

Incomplete Detritylation
Residual TEAA buffered the

acid.

Ensure HPLC fraction is 100%

dry before adding acid.

Depurination (N-1 peaks)
Acid exposure too long or too

hot.

Strictly limit time to 20 mins;

ensure RT is not >25°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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